4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride
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Description
4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride is a synthetic small molecule characterized by a butan-2-one backbone substituted with an amino group at position 4 and a quinolin-2-ylmethyl group at position 3. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmacological studies. Quinoline derivatives are widely investigated for their antimicrobial, anticancer, and central nervous system (CNS) activities due to their ability to interact with biological targets like DNA topoisomerases or neurotransmitter receptors .
Properties
Molecular Formula |
C14H17ClN2O |
|---|---|
Molecular Weight |
264.75 g/mol |
IUPAC Name |
3-(aminomethyl)-4-quinolin-2-ylbutan-2-one;hydrochloride |
InChI |
InChI=1S/C14H16N2O.ClH/c1-10(17)12(9-15)8-13-7-6-11-4-2-3-5-14(11)16-13;/h2-7,12H,8-9,15H2,1H3;1H |
InChI Key |
WKLBQTXZFOVSFP-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(CC1=NC2=CC=CC=C2C=C1)CN.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride typically involves the following steps:
Starting Materials: The synthesis begins with quinoline and other precursor chemicals.
Reaction Conditions: The reaction conditions often involve the use of solvents, catalysts, and specific temperature and pressure settings to facilitate the formation of the desired compound.
Industrial Production Methods
In an industrial setting, the production of 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride may involve large-scale chemical reactors and automated processes to ensure consistent quality and yield. The use of advanced purification techniques and quality control measures is essential to meet industry standards .
Chemical Reactions Analysis
Types of Reactions
4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different quinoline derivatives.
Reduction: Reduction reactions can modify the functional groups attached to the quinoline ring.
Substitution: The compound can participate in substitution reactions where specific atoms or groups are replaced by others.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). The reaction conditions, such as temperature, pressure, and solvent choice, are optimized based on the desired outcome .
Major Products
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction can produce different quinoline derivatives with modified functional groups .
Scientific Research Applications
4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride has several scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
The compound’s structural uniqueness lies in its quinoline moiety and amino substitution. Key analogues include:
(±)-1-Pentyl-(3-(1,2,3,4-tetrahydronaphthyl)aminomethyl)-1H-quinolin-4-one Hydrochloride (Compound 44): Features a pentyl group at position 1 and a tetrahydronaphthyl-aminomethyl substituent at position 2.
4-(4-Hydroxyphenyl)butan-2-one: A fragrance ingredient with a hydroxyphenyl substituent, demonstrating the structural versatility of the butan-2-one core in non-pharmacological applications .
Pharmacological Profiles
- The amino group may facilitate hydrogen bonding with biological targets.
- Pyrazole Analogue: Pyrazole-containing compounds often exhibit anti-inflammatory or kinase inhibitory activity, indicating divergent applications compared to quinoline derivatives .
Physicochemical Properties
Data Tables
Table 2: Pharmacological Inference
Biological Activity
4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride is a compound of interest due to its potential therapeutic applications, particularly in the fields of antimicrobial and antitumor activity. This article reviews the biological activities associated with this compound, synthesizing findings from various studies to provide a comprehensive overview.
The synthesis of 4-aminoquinoline derivatives, including 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride, typically involves multi-step processes that include condensation reactions and functional group modifications. These derivatives often exhibit diverse biological activities due to the presence of the quinoline moiety, which is known for its pharmacological potential.
Antimicrobial Activity
Quinoline derivatives have been extensively studied for their antimicrobial properties. The compound 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride has shown promising results against various bacterial strains. For instance, studies indicate that quinoline derivatives can exhibit moderate to good activity against Mycobacterium tuberculosis and other pathogenic bacteria.
Table 1: Antimicrobial Activity of Quinoline Derivatives
| Compound | Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride | Mycobacterium tuberculosis H37Rv | 9.2 - 106.4 µM |
| Other quinoline derivatives | Escherichia coli | Variable |
| Staphylococcus aureus | Variable |
Antitumor Activity
Research has indicated that quinoline derivatives possess antitumor properties, potentially acting through various mechanisms such as apoptosis induction and cell cycle arrest. The specific activity of 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride against cancer cell lines remains an area of active investigation.
Case Study: Antitumor Activity
In a study evaluating the cytotoxic effects of various quinoline derivatives on cancer cell lines, it was found that certain derivatives exhibited significant inhibition of cell proliferation. The mechanism involved apoptosis and disruption of mitochondrial membrane potential, highlighting the potential of these compounds in cancer therapy.
Structure-Activity Relationship (SAR)
The effectiveness of 4-Amino-3-(quinolin-2-ylmethyl)butan-2-one hydrochloride can be attributed to its structural features. The presence of the amino group and the quinoline ring system are critical for its biological activity. Modifications in the alkyl chain or substitution patterns on the quinoline ring can significantly influence its potency and selectivity.
Table 2: Structure-Activity Relationship Insights
| Structural Modification | Effect on Activity |
|---|---|
| Addition of alkyl groups | Increased antimicrobial potency |
| Substitution on the quinoline ring | Varies; specific substitutions enhance or reduce activity |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
